Cas no 109847-18-9 (Benzenesulfonamide, N-(2-methylphenyl)-4-nitro-)

• Product Name: Benzenesulfonamide, N-(2-methylphenyl)-4-nitro-
• CAS No: 109847-18-9
• MF: C₁₃H₁₂N₂O₄S
• MW: 292.310381889343
• CID: 1188243
• PubChem ID: 779038
• Update Time: 2025-04-20

Benzenesulfonamide, N-(2-methylphenyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(2-methylphenyl)-4-nitro-
• 4-nitro-N-(2-tolyl)benzenesulfonamide
• CHEMBL425482
• Z45630531
• 109847-18-9
• N-(2-methylphenyl)-4-nitrobenzenesulfonamide
• 4-nitro-N-o-tolyl-benzenesulfonamide
• N-(2-METHYLPHENYL)-4-NITRO-1-BENZENESULFONAMIDE
• AKOS002968949
• STK035755
• SCHEMBL2241124
• starbld0005638
• 4-Nitro-N-(o-tolyl)benzenesulfonamide

• Inchi： 1S/C13H12N2O4S/c1-10-4-2-3-5-13(10)14-20(18,19)12-8-6-11(7-9-12)15(16)17/h2-9,14H,1H3
• InChI Key： MKUXLTTXEGASSZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1C=CC=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 292.05186
• Monoisotopic Mass: 292.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 89.31